N-(4-bromophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H10BrN5O2S/c14-7-1-3-8(4-2-7)16-10(20)6-22-13-17-11-9(5-15-19-11)12(21)18-13/h1-5H,6H2,(H,16,20)(H2,15,17,18,19,21)
• InChI Key: PAUJUHDLJXTVRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NC3=C(C=NN3)C(=O)N2)Br
• Molecular Formula: C13H10BrN5O2S
• Molecular Weight: 380.22 g/mol
• CAS No.: 877630-65-4

Description

N-(4-bromophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C13H10BrN5O2S and its molecular weight is 380.22. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study highlighted the synthesis of novel acetamide derivatives, including pyrrole, pyrrolopyrimidine, and other heterocyclic compounds, aiming to evaluate their antitumor activity. One compound showed effectiveness surpassing that of doxorubicin, a standard reference drug, suggesting promising antitumor capabilities (Alqasoumi et al., 2009).

Antimicrobial Evaluation

Research on the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety showed potential as antimicrobial agents. This study explored various derivatives, demonstrating promising antibacterial and antifungal activities (Darwish et al., 2014).

Electronic Structure Analysis

An exhaustive analysis on a pharmaceutically critical molecule with a similar structure involved quantum mechanical calculations and molecular docking. The findings indicated chemical reactivity and potential as an anti-amoebic agent, showcasing the importance of electronic structure in determining biological activity (Shukla & Yadava, 2020).

Synthesis of Novel Compounds

Several studies focused on synthesizing novel compounds with potential biological activities. For instance, coordination complexes of pyrazole-acetamide derivatives were synthesized and characterized, revealing significant antioxidant activity (Chkirate et al., 2019). Another study synthesized dual inhibitors targeting thymidylate synthase and dihydrofolate reductase, showing potent inhibitory activities, which could be beneficial in cancer treatment (Gangjee et al., 2008).